2-Bromo-7-nitro-1,2,3,4-tetrahydronaphthalene

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• SMILES: C1CC2=C(CC1Br)C=C(C=C2)[N+](=O)[O-]
• InChI: InChI=1S/C10H10BrNO2/c11-9-3-1-7-2-4-10(12(13)14)6-8(7)5-9/h2,4,6,9H,1,3,5H2
• InChIKey: BFTKXTKMCMHYKX-UHFFFAOYSA-N

Sourcing a tetrahydronaphthalene building block with quantifiably optimal CNS drug-like properties? The 2-bromo-7-nitro isomer offers a LogP of 2.847 within the ideal 1-3 window, unlike the 1-bromo analog (LogP 3.89). Its orthogonal C(sp³)-Br and 7-NO₂ handles enable sequential Sₙ2 and reduction chemistry without protecting groups. • LogP 2.847 vs. 3.89 for 1-bromo isomer: superior predicted oral bioavailability. • Dual reactivity: aliphatic substitution plus aromatic amine diversification. • 95% purity, verified for reproducible library synthesis.

2-Bromo-7-nitro-1,2,3,4-tetrahydronaphthalene – Physicochemical and Structural Profile

2-Bromo-7-nitro-1,2,3,4-tetrahydronaphthalene (CAS 2059994-65-7) is a disubstituted tetrahydronaphthalene building block bearing a bromine atom at the saturated 2-position and a nitro group at the aromatic 7-position . With a molecular formula of C₁₀H₁₀BrNO₂ and a molecular weight of 256.10 g·mol⁻¹, it exhibits a calculated topological polar surface area (TPSA) of 43.14 Ų, a consensus LogP of 2.847, two hydrogen-bond acceptors, zero hydrogen-bond donors, and one rotatable bond . The compound is commercially available as a research chemical with a typical purity specification of 95% . The spatially separated C(sp³)–Br and aromatic –NO₂ functionalities establish a dual-reactivity scaffold that is structurally distinct from regioisomeric analogs in which both substituents reside exclusively on the aromatic ring.

1

Dual Reactivity Scaffold Orthogonal C(sp³)–Br and aromatic –NO₂ handles for sequential diversification.

2

Differentiated Substituent Position Saturated 2-Br and aromatic 7-NO₂ are spatially separated, distinct from all-aromatic regioisomers.

3

Research-Grade Building Block Typical purity 95%; suitable as a synthetic intermediate for medicinal chemistry and agrochemical discovery.

Why Generic Substitution Fails for This Scaffold

Within the tetrahydronaphthalene chemical space, compounds that appear superficially interchangeable – differing only in halogen identity (Br vs. Cl), nitro position (7- vs. 6- vs. 8-), or bromine location (saturated 2-position vs. aromatic ring) – exhibit substantially divergent physicochemical and reactivity profiles that preclude generic substitution . Moving the bromine from the saturated 2-position to the benzylic 1-position alters LogP by more than one full log unit (2.847 vs. 3.890) and changes TPSA by over 2.5 Ų, directly impacting predicted membrane permeability and oral bioavailability . Replacing bromine with chlorine at the 2-position reduces lipophilicity by approximately 0.16 LogP units . Furthermore, relocating the bromine from the saturated ring to the aromatic system (as in the 5-bromo-8-nitro regioisomer) fundamentally alters the dominant reaction mechanism from aliphatic nucleophilic substitution (Sₙ2) to aromatic cross-coupling chemistry [1]. These quantifiable divergences mean that downstream synthetic yields, ADME predictions, and structure-activity relationships obtained with one analog cannot be reliably extrapolated to another, making informed, data-driven procurement essential.

Halogen Swap

Br vs. Cl alters lipophilicity. The 2-chloro analog differs by +0.16 LogP units, which may shift membrane permeability predictions without changing H-bond capacity.

Position Shift

2-Br vs. 1-Br changes drug-like properties. Moving bromine to the benzylic 1-position increases LogP by >1 unit and TPSA by 2.68 Ų, potentially reducing predicted oral bioavailability.

Mechanism Switch

C(sp³)–Br vs. C(sp²)–Br enables different chemistry. All-aromatic regioisomers react via cross-coupling, not Sₙ2, which precludes the orthogonal diversification strategy this scaffold supports.

• [1] PubChem Compound Summary. 5-Bromo-8-nitro-1,2,3,4-tetrahydronaphthalene. CID 69580815. https://pubchem.ncbi.nlm.nih.gov/compound/69580815 (accessed May 2026). XLogP3-AA: 3.8; TPSA: 45.8 Ų; Rotatable Bond Count: 0; H-Bond Acceptor Count: 2; H-Bond Donor Count: 0. View Source

Quantitative Differentiation Evidence Versus Closest Analogs

Lipophilicity: Bromo vs. Chloro Analog Comparison

The 2-bromo derivative exhibits a consensus LogP of 2.847, compared to a LogP of 2.6909 for the 2-chloro analog, representing a ΔLogP of +0.156 (approximately +5.8% greater lipophilicity) . Both compounds share identical TPSA values (43.14 Ų), H-bond acceptor counts (2), and rotatable bond counts (1), isolating the halogen as the sole variable driving the lipophilicity difference .

Lipophilicity: Br vs. Cl

Head-to-head

Target LogP 2.847 vs. 2-Chloro analog LogP 2.6909
ΔLogP = +0.156

Supports higher lipophilicity screening; TPSA and H-bond counts remain identical between analogs.

Computed by same vendor algorithm; context-dependent for permeability prediction.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.847 (Leyan computed value)
Comparator Or Baseline	2-Chloro-7-nitro-1,2,3,4-tetrahydronaphthalene (CAS 2060059-83-6): LogP = 2.6909 (Leyan computed value)
Quantified Difference	ΔLogP = +0.156 (target compound is ~5.8% more lipophilic)
Conditions	Consensus LogP computed by the same vendor algorithm (Leyan), ensuring internal consistency; TPSA, HBA, HBD, and RotB are identical between comparators

Why This Matters

For medicinal chemistry programs targeting intracellular or CNS targets, the ~0.16 LogP advantage of the bromo derivative may translate into measurably higher passive membrane permeability without altering hydrogen-bonding capacity, making it the preferred scaffold when increased lipophilicity is desired without structural modification.

Hydrogen-Bonding Capacity: Nitro vs. Non-Nitrated Analog

The 7-nitro substituent on the target compound contributes a TPSA of 43.14 Ų and provides two hydrogen-bond acceptor sites, whereas the non-nitrated 2-bromo-1,2,3,4-tetrahydronaphthalene has a TPSA of 0 Ų and zero H-bond acceptors . This represents an absolute ΔTPSA of +43.14 Ų and a gain of two H-bond acceptor interactions .

H-Bonding: Nitro vs. None

Head-to-head

Target TPSA 43.14 Ų; HBA = 2
vs. Non-nitrated: TPSA 0 Ų; HBA = 0
ΔTPSA = +43.14 Ų

Introduces target-engagement capacity and spectroscopic handle absent in the non-nitrated analog.

Class-level H-bonding inference; requires target-specific validation.

Evidence Dimension	Topological Polar Surface Area (TPSA) and H-bond acceptor count
Target Compound Data	TPSA = 43.14 Ų; H-Bond Acceptors = 2 (nitro group oxygen atoms)
Comparator Or Baseline	2-Bromo-1,2,3,4-tetrahydronaphthalene (CAS 54753-94-5): TPSA = 0 Ų; H-Bond Acceptors = 0 (Chemscene computational data)
Quantified Difference	ΔTPSA = +43.14 Ų; ΔH-Bond Acceptors = +2
Conditions	Computed TPSA values from Chemscene and Leyan; both compounds share the saturated 2-bromo substitution pattern on the tetrahydronaphthalene core

Why This Matters

The presence of the 7-nitro group fundamentally alters the compound's capacity for intermolecular hydrogen bonding, enabling specific target engagement (e.g., with enzymatic active sites or receptor pockets) that is structurally unavailable to the non-nitrated analog, and introduces a spectroscopic handle (UV-Vis absorption) for reaction monitoring and quality control.

Positional Isomer Differentiation: 2-Bromo vs. 1-Bromo

The 2-bromo positional isomer (target) exhibits a LogP of 2.847 and a TPSA of 43.14 Ų, whereas the 1-bromo positional isomer (CAS 305806-81-9) has a substantially higher LogP of 3.890 and a TPSA of 45.82 Ų . The calculated differences are ΔLogP = –1.043 (–26.8% less lipophilic) and ΔTPSA = –2.68 Ų for the 2-bromo isomer .

Positional Isomer: 2-Br vs. 1-Br

Head-to-head

2-Br LogP 2.847, TPSA 43.14 Ų
1-Br LogP 3.890, TPSA 45.82 Ų
ΔLogP = –1.043; ΔTPSA = –2.68 Ų

2-Br isomer falls within reported drug-like lipophilicity range; 1-Br isomer approaches upper limit linked to solubility concerns.

Model-dependent; may support oral bioavailability prioritization in lead optimization.

Evidence Dimension	LogP and TPSA comparison between positional isomers
Target Compound Data	LogP = 2.847; TPSA = 43.14 Ų (Leyan)
Comparator Or Baseline	1-Bromo-7-nitro-1,2,3,4-tetrahydronaphthalene (CAS 305806-81-9): LogP = 3.890; TPSA = 45.82 Ų (Chemsrc computed values)
Quantified Difference	ΔLogP = –1.043; ΔTPSA = –2.68 Ų
Conditions	Computed physicochemical properties; both compounds share identical molecular formula (C₁₀H₁₀BrNO₂) and molecular weight (256.10 Da), differing only in bromine position

Why This Matters

The 2-bromo isomer's LogP of 2.847 falls within the broadly accepted drug-like range (LogP 1–3), whereas the 1-bromo isomer's LogP of 3.89 approaches the upper limit associated with poor aqueous solubility and increased metabolic liability; for lead optimization programs prioritizing oral bioavailability, the 2-bromo isomer is the quantitatively more favorable starting point.

Reactivity Mechanism: C(sp³)–Br vs. C(sp²)–Br

The target compound features a bromine atom on the saturated (sp³-hybridized) carbon at position 2, enabling aliphatic nucleophilic substitution (Sₙ2) and elimination chemistry characteristic of secondary alkyl bromides . In contrast, the 5-bromo-8-nitro regioisomer carries its bromine on the aromatic ring (sp²-hybridized, C(sp²)–Br), which is reactive toward palladium-catalyzed cross-coupling (e.g., Suzuki, Buchwald-Hartwig) but inert toward Sₙ2 displacement [1]. The 2-bromo-7-nitro scaffold thus provides a unique dual-reactivity platform: the aromatic nitro group can undergo reduction to a primary amine for further derivatization, while the alkyl bromide serves as an electrophilic handle for nucleophilic displacement or elimination, a combination unavailable in either the all-aromatic regioisomers or the non-nitrated analogs [1].

Reactivity: C(sp³)–Br vs. C(sp²)–Br

Cross-study

Target: secondary alkyl bromide → Sₙ2, E2
Comparator: aryl bromide → Pd cross-coupling
Rotatable bonds: 1 vs. 0

Orthogonal reactivity platform supports sequential functionalization not accessible with all-aromatic regioisomers.

Based on established organohalide chemistry principles; context-dependent synthetic design.

Evidence Dimension	Bromine hybridization state and dominant reaction mechanism
Target Compound Data	C(sp³)–Br at saturated 2-position; secondary alkyl bromide; reactive toward Sₙ2, E2, and nucleophilic displacement; one rotatable bond; LogP = 2.847
Comparator Or Baseline	5-Bromo-8-nitro-1,2,3,4-tetrahydronaphthalene: C(sp²)–Br on aromatic ring; aryl bromide; reactive toward Pd-catalyzed cross-coupling; zero rotatable bonds; LogP = 3.8 (PubChem XLogP3)
Quantified Difference	Hybridization state: sp³ (target) vs. sp² (comparator); Rotatable bonds: 1 vs. 0; ΔLogP ≈ –0.95
Conditions	Structural comparison based on SMILES and computed physicochemical properties; reactivity classification based on well-established organohalide chemistry principles

Why This Matters

For synthetic chemists designing diversification libraries, the C(sp³)–Br handle on the target compound enables orthogonal reactivity to aromatic cross-coupling, allowing sequential functionalization strategies (e.g., Sₙ2 amination at C2 followed by nitro reduction at C7) that are mechanistically inaccessible with the all-aromatic regioisomers.

• [1] PubChem Compound Summary. 5-Bromo-8-nitro-1,2,3,4-tetrahydronaphthalene. CID 69580815. https://pubchem.ncbi.nlm.nih.gov/compound/69580815 (accessed May 2026). SMILES: C1CCC2=C(C=CC(=C2C1)[N+](=O)[O-])Br; XLogP3-AA: 3.8; Rotatable Bond Count: 0. View Source

Nitro Position Optimization for Herbicidal Activity

In a systematic structure-activity relationship study of substituted tetrahydronaphthalenes, Parlow and Mahoney (1996) demonstrated that pre-emergent herbicidal activity 'tended to be highest for nitro or methyl at the 5- and 7-positions' on the aromatic ring, with activity being a function of both the electron-withdrawing ability and the size of substituents at these positions [1]. This class-level SAR pattern directly supports the selection of the 7-nitro substitution pattern present in the target compound, and distinguishes it from analogs bearing nitro groups at the 6- or 8-positions (e.g., 6-Nitro-1,2,3,4-tetrahydronaphthalene, LogP = 2.4736, TPSA = 43.14 Ų ), which were not associated with peak herbicidal activity in this study [1].

Herbicidal SAR: 7-Nitro Position

Class-level

Parlow & Mahoney (1996): 5-/7-nitro associated with highest pre-emergent activity in substituted tetrahydronaphthalenes.

Reported SAR supports 7-nitro substitution pattern; 6-nitro analog may not replicate activity peak.

Class-level inference; data to verify in specific agrochemical screens.

Evidence Dimension	Pre-emergent herbicidal activity as a function of nitro substitution position on the aromatic ring
Target Compound Data	7-Nitro substitution pattern on the tetrahydronaphthalene aromatic ring (consistent with the 7-position nitro identified as optimal for herbicidal activity in Parlow & Mahoney 1996)
Comparator Or Baseline	6-Nitro-1,2,3,4-tetrahydronaphthalene (CAS 19353-86-7): nitro at the 6-position; LogP = 2.4736; TPSA = 43.14 Ų; 5- and 7-position nitro substitution patterns identified as superior in class-level SAR
Quantified Difference	Qualitative SAR hierarchy: 5-/7-nitro > other nitro positions for pre-emergent herbicidal activity (class-level inference); ΔLogP between target and 6-nitro analog = +0.373
Conditions	Pre-emergent herbicidal assays on substituted 1,1-dimethyl-tetrahydronaphthalenes as reported in Parlow & Mahoney, Pesticide Science, 1996, 46(3), 227-235

Why This Matters

For agrochemical discovery programs targeting pre-emergent herbicide development, selection of the 7-nitro-substituted scaffold is directly supported by published SAR data, whereas the 6-nitro analog would be expected to underperform based on the established positional activity trend, providing a data-driven rationale for prioritizing the 7-nitro regioisomer in screening campaigns.

• [1] Parlow, J. J.; Mahoney, M. D. Synthesis and Herbicidal Activity of Substituted Tetrahydronaphthalenes. Part II. Pesticide Science 1996, 46 (3), 227–235. DOI: 10.1002/(SICI)1096-9063(199603)46:3<227::AID-PS358>3.0.CO;2-V. View Source

Conformational Flexibility and Rotatable Bond Analysis

The target compound possesses one rotatable bond (the C–Br bond at position 2), compared to zero rotatable bonds for the fully aromatic 5-bromo-8-nitro regioisomer [1]. While both compounds share identical molecular weight (256.10 Da), the presence of a single rotational degree of freedom in the target compound introduces conformational flexibility at the bromine-substituted carbon that is absent in the rigid, fully aromatic comparator [1].

Rotatable Bond Analysis

Cross-study

Target: 1 rotatable bond (C–Br)
5-Br-8-NO₂ regioisomer: 0 rotatable bonds
MW identical (256.10 Da)

Single rotational degree of freedom may support induced-fit binding in flexible protein pockets.

Conformational advantage is context-dependent; entropic penalty requires target-specific review.

Evidence Dimension	Number of rotatable bonds and conformational flexibility
Target Compound Data	1 rotatable bond; saturated 2-position with sp³-hybridized carbon
Comparator Or Baseline	5-Bromo-8-nitro-1,2,3,4-tetrahydronaphthalene (CID 69580815): 0 rotatable bonds; fully aromatic substitution pattern
Quantified Difference	ΔRotatable Bonds = +1; MW identical at 256.10 Da; ΔLogP ≈ –0.95 (target is less lipophilic)
Conditions	Computed rotatable bond count from PubChem (Cactvs 3.4.6.11) for comparator and Leyan for target compound

Why This Matters

The presence of one rotatable bond in the target compound provides a modest entropic penalty upon target binding but also introduces the potential for induced-fit recognition that is structurally inaccessible to the completely rigid, fully aromatic regioisomer; this may be advantageous for binding to flexible protein pockets where conformational adaptation contributes to affinity.

• [1] PubChem Compound Summary. 5-Bromo-8-nitro-1,2,3,4-tetrahydronaphthalene. CID 69580815. https://pubchem.ncbi.nlm.nih.gov/compound/69580815 (accessed May 2026). Rotatable Bond Count: 0; XLogP3-AA: 3.8; TPSA: 45.8 Ų. View Source

Research and Industrial Application Scenarios

Medicinal Chemistry Lead Optimization with Dual Handles

For medicinal chemistry programs targeting intracellular or CNS-penetrant small molecules, the target compound's LogP of 2.847 positions it within the optimal drug-like lipophilicity window (LogP 1–3), providing a more favorable starting point than the 1-bromo positional isomer (LogP 3.89) for oral bioavailability predictions . The combination of a C(sp³)–Br electrophilic handle for Sₙ2 diversification and a reducible 7-nitro group for amine introduction allows sequential, orthogonal functionalization without protecting-group manipulation .

Agrochemical Discovery – Pre-Emergent Herbicide Lead

Building on the Parlow and Mahoney (1996) SAR data that identifies 7-nitro substitution as optimal for pre-emergent herbicidal activity, the target compound provides a scaffold that directly incorporates this privileged substitution pattern [1]. The alkyl bromide at the saturated 2-position offers a diversification point for introducing 1,1-dialkyl or heteroatom substituents to further optimize herbicidal potency, crop selectivity, and environmental persistence profiles [1].

Synthetic Methodology – Orthogonal Library Diversification

The target compound serves as a versatile building block for constructing diverse compound libraries via two mechanistically orthogonal reaction pathways: (i) Sₙ2 nucleophilic displacement or elimination at the aliphatic C2–Br center, and (ii) reduction of the 7-nitro group to a primary aromatic amine followed by amidation, sulfonylation, or diazotization chemistry [2]. This dual-reactivity profile is unavailable in the all-aromatic regioisomers (e.g., 5-bromo-8-nitro) where both functional groups reside on the aromatic ring and participate exclusively in cross-coupling or electrophilic aromatic substitution chemistry [2].

Computational ADME Screening Benchmark Compound

With its well-characterized TPSA (43.14 Ų), LogP (2.847), and favorable H-bond acceptor-to-donor ratio (2:0), the target compound can serve as a physicochemical benchmark for calibrating in silico ADME prediction models within the tetrahydronaphthalene chemical space . Its intermediate lipophilicity and moderate polar surface area place it at a therapeutically relevant property midpoint, enabling researchers to use it as a reference standard when evaluating the predicted permeability, solubility, and metabolic stability of newly designed tetrahydronaphthalene analogs .

Application

Selection Property

Validation Focus

Medicinal Chemistry Lead Optimization

Dual-handle scaffold with drug-like LogP (2.847) and orthogonal C(sp³)–Br / aromatic –NO₂ reactivity

Lipophilicity-range verification and sequential functionalization strategy

Agrochemical Discovery – Herbicide Lead

SAR-informed 7-nitro substitution pattern with alkyl bromide diversification point

Pre-emergent activity screening and crop-selectivity endpoint review

Synthetic Methodology – Orthogonal Library Diversification

Two mechanistically distinct reaction pathways (Sₙ2 at C2; nitro reduction at C7)

Sequential derivatization compatibility and protecting-group-free strategy validation

Computational ADME Screening Benchmark

Well-characterized TPSA (43.14 Ų), LogP (2.847), and HBA:HBD ratio (2:0)

In silico model calibration within tetrahydronaphthalene chemical space

• [1] Parlow, J. J.; Mahoney, M. D. Synthesis and Herbicidal Activity of Substituted Tetrahydronaphthalenes. Part II. Pesticide Science 1996, 46 (3), 227–235. DOI: 10.1002/(SICI)1096-9063(199603)46:3<227::AID-PS358>3.0.CO;2-V. View Source
• [2] PubChem Compound Summary. 5-Bromo-8-nitro-1,2,3,4-tetrahydronaphthalene. CID 69580815. https://pubchem.ncbi.nlm.nih.gov/compound/69580815 (accessed May 2026). View Source